Cas no 24514-86-1 (16,18-Tritriacontanedione)

• Product Name: 16,18-Tritriacontanedione
• CAS No: 24514-86-1
• MF: C₃₃H₆₄O₂
• MW: 492.860071182251
• CID: 273642
• PubChem ID: 154874
• Update Time: 2025-04-19

16,18-Tritriacontanedione Chemical and Physical Properties

Names and Identifiers

• 16,18-Tritriacontanedione
• n-Tritriacontan-16,18-dione
• tritriacontane-16,18-dione
• N-Tritriacontane-16,18-dione
• tritriacontane-16, 18-dione
• LMFA12000007
• CCRIS 4507
• SCHEMBL1250561
• C08394
• CHEBI:9752
• Q27108488
• UNII-4QUF6P7Y9C
• tritriacontan-16,18-dione
• 4QUF6P7Y9C
• DTXSID1040247
• 24514-86-1
• AKOS025287985
• n-TRITRIACONTANE-16-18-DIONE
• TRITRIACONTANE-16,18-DIONE, N-
• BYKYTXUAKJDVPV-UHFFFAOYSA-N

• Inchi： 1S/C33H64O2/c1-3-5-7-9-11-13-15-17-19-21-23-25-27-29-32(34)31-33(35)30-28-26-24-22-20-18-16-14-12-10-8-6-4-2/h3-31H2,1-2H3
• InChI Key： BYKYTXUAKJDVPV-UHFFFAOYSA-N
• SMILES： O=C(CC(CCCCCCCCCCCCCCC)=O)CCCCCCCCCCCCCCC

Computed Properties

• Exact Mass: 492.49100
• Monoisotopic Mass: 492.490631
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 35
• Rotatable Bond Count: 30
• Complexity: 402
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 5
• XLogP3: 14.5
• Topological Polar Surface Area: 34.1

Experimental Properties

• Color/Form: Powder
• Density: 0.9±0.1 g/cm3
• Melting Point: 67.5-68 °C
• Boiling Point: 571.4±23.0 °C at 760 mmHg
• Flash Point: 208.6±19.6 °C
• Refractive Index: 1.458
• PSA: 34.14000
• LogP: 11.47730
• Vapor Pressure: 0.0±1.6 mmHg at 25°C

16,18-Tritriacontanedione Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Beta-diketones